Cas no 1292287-11-6 (2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1292287-11-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD20661080
• CID: 2094451
• PubChem ID: 87272081
• Update Time: 2025-05-20

2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• AKOS025289780
• EN300-7404591
• 2-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylicacid
• AS-51508
• SCHEMBL1654705
• MFCD20661080
• P12822
• 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid, 2-chloro-
• SB14569
• 1292287-11-6
• Z1262561550
• CS-0051927

• MDL： MFCD20661080
• Inchi： 1S/C7H4ClN3O2/c8-7-10-4(6(12)13)3-1-2-9-5(3)11-7/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： JYJJQIASHARUKN-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=C2C=CNC2=N1

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3

2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid

Introduction to CAS No. 1292287-11-6: 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic Acid

CAS No. 1292287-11-6, also known as 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyrrolopyrimidines, which have garnered considerable attention due to their unique structural features and bioactive properties. The molecule consists of a pyrrolopyrimidine core with a chlorine substituent at the 2-position and a carboxylic acid group at the 4-position, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 1292287-11-6 through multi-component reactions and microwave-assisted techniques. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the principles of green chemistry. The compound's structure has been extensively studied using computational chemistry tools, revealing its potential as a scaffold for drug discovery. Researchers have highlighted its ability to interact with key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), making it a promising candidate for therapeutic applications.

The pyrrolopyrimidine core of CAS No. 1292287-11-6 is known for its aromatic stability and electronic properties, which contribute to its bioavailability and pharmacokinetic profile. The presence of the chlorine atom at the 2-position introduces electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations. Meanwhile, the carboxylic acid group at the 4-position provides opportunities for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored properties.

Recent studies have explored the antitumor activity of CAS No. 1292287-11-6, demonstrating its potential as an anticancer agent. In vitro experiments have shown that this compound can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and apoptosis. Additionally, its ability to modulate enzyme activities related to inflammation has positioned it as a potential candidate for anti-inflammatory therapies.

In terms of synthesis, CAS No. 1292287-11-6 can be prepared via a variety of routes, including cyclization reactions involving amino acids or amidines. One notable approach involves the condensation of chloropyrrole derivatives with carbonyl compounds under acidic conditions, followed by cyclization to form the pyrrolopyrimidine ring system. This method has been optimized to achieve high yields and excellent purity, ensuring its suitability for large-scale production.

The application of CAS No. 1292287-11-6 extends beyond pharmacology into materials science, where it serves as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an attractive component for constructing porous materials with applications in gas storage and catalysis.

From an environmental perspective, researchers have investigated the biodegradability and ecotoxicity of CAS No. 1292287-11-6, ensuring its safe use in industrial and medical settings. Studies indicate that the compound exhibits low toxicity towards non-target organisms, making it suitable for use in agricultural and pharmaceutical products.

In conclusion, CAS No. 1292